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Compound of Interest

Compound Name: PG106 Tfa

Cat. No.: B14749537

For researchers and drug development professionals working with the selective human
melanocortin 3 (hMC3) receptor antagonist, PG106 Tfa, proper handling and aliquoting are
paramount to ensure experimental success and maintain compound integrity. This guide
provides a comprehensive technical support center, complete with troubleshooting advice and
frequently asked questions to address common challenges encountered during its use.

Frequently Asked Questions (FAQs)

What is PG106 Tfa?

PG106 Tfa is a potent and selective antagonist for the human melanocortin 3 receptor
(hMC3R), with an IC50 of 210 nM.[1][2] It exhibits significantly lower activity at hMC4 and
hMCS5 receptors, making it a valuable tool for studying the specific roles of the MC3 receptor.[1]
[2] It is a synthetic peptide, and the "Tfa" designation indicates that it is supplied as a
trifluoroacetic acid salt, a common counter-ion for purified peptides.

How should | store PG106 Tfa upon receipt?

PG106 Tfa is shipped at room temperature for continental US deliveries, though this may vary

for other locations.[1] Upon receipt, the powdered form should be stored in a sealed container,

away from moisture.[1] For long-term storage, the powder is stable for up to two years at -80°C
and for one year at -20°C.[1]

What is the best way to prepare a stock solution?
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To prepare a stock solution, it is crucial to select an appropriate solvent. PG106 Tfa is a solid,
white to off-white powder.[1] For in vitro experiments, several solvent systems can be used.
One common method involves dissolving the peptide in a small amount of DMSO first, followed
by dilution with an aqueous buffer. For instance, a stock solution can be prepared in 10%
DMSO, 40% PEG300, 5% Tween-80, and 45% Saline to achieve a solubility of at least 2.5
mg/mL.[1]

How should | store the stock solution?

Once dissolved, the stability of PG106 Tfa decreases. Stock solutions should be stored under
sealed conditions, away from moisture.[1] For optimal stability, it is recommended to store stock
solutions at -80°C, where they are viable for up to 6 months.[1] If stored at -20°C, the solution
should be used within one month.[1] It is highly recommended to aliquot the stock solution into
single-use volumes to avoid repeated freeze-thaw cycles.

Troubleshooting Guide
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Issue

Potential Cause

Recommended Solution

Difficulty Dissolving the
Peptide

The peptide may have

precipitated out of solution.

Gentle heating and/or
sonication can be used to aid
in the dissolution of PG106
Tfa.[1] Ensure the chosen
solvent system is appropriate

for your desired concentration.

Inconsistent Experimental

Results

Improper storage or handling
may have led to peptide

degradation.

Always store the powdered
form and stock solutions at the
recommended temperatures
and protect from moisture.[1]
Avoid multiple freeze-thaw
cycles by preparing single-use
aliquots. Verify the
concentration of your stock

solution.

Precipitation in Aqueous Buffer

The solubility of the peptide
may be lower in your final

experimental buffer.

When diluting the DMSO stock
solution, add it to the aqueous
buffer slowly while mixing.
Consider if the components of
your final buffer are compatible
with the peptide and the initial

solvent.

Quantitative Data Summary

For ease of reference, the following tables summarize key quantitative data for PG106 Tfa.

Table 1: Storage Conditions and Stability
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Storage . .
Form Stability Period Notes
Temperature
Sealed, away from
Powder -80°C 2 years ]
moisture[1]
Sealed, away from
Powder -20°C 1 year )
moisture[1]
Sealed, away from
In Solvent -80°C 6 months ]
moisture[1]
Sealed, away from
In Solvent -20°C 1 month

moisture[1]

Table 2: In Vitro Solubility Protocols

Protocol Solvent Composition Achievable Concentration
10% DMSO, 40% PEG300,

1 ) > 2.5 mg/mL (2.23 mM)[1]
5% Tween-80, 45% Saline
10% DMSO, 90% (20% SBE-

2 ) ) = 2.5 mg/mL (2.23 mM)[1]
B-CD in Saline)

3 10% DMSO, 90% Corn OIl = 2.5 mg/mL (2.23 mM)[1]

Experimental Protocols

Protocol 1: Reconstitution of PG106 Tfa

This protocol details the steps for reconstituting PG106 Tfa to a stock concentration of 2.5

mg/mL using Protocol 1 from the solubility data.

Materials:

e PG106 Tfa powder

e Dimethyl sulfoxide (DMSO)
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e PEG300

e Tween-80

e Saline

 Sterile microcentrifuge tubes
o Vortex mixer

e Sonicator (optional)
Procedure:

e Bring the vial of PG106 Tfa powder to room temperature before opening to prevent
condensation.

e To prepare 1 mL of a 2.5 mg/mL stock solution, add 100 pL of DMSO to 2.5 mg of PG106
Tfa powder.

» Vortex the mixture until the powder is completely dissolved. Gentle warming or sonication
can be applied if necessary.

e Add 400 pL of PEG300 to the solution and mix thoroughly by vortexing.
e Add 50 pL of Tween-80 and vortex to ensure a homogenous mixture.

e Finally, add 450 pL of Saline to bring the total volume to 1 mL. Mix thoroughly. The solution
should be clear.

Protocol 2: Aliquoting and Storage of Stock Solution

To prevent degradation from repeated freeze-thaw cycles, it is essential to aliquot the stock
solution into single-use volumes.

Materials:

e Prepared PG106 Tfa stock solution
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 Sterile, low-protein binding microcentrifuge tubes
e Pipettors and sterile tips

Procedure:

Determine the appropriate aliquot volume based on your typical experimental needs.

o Carefully pipette the desired volume of the PG106 Tfa stock solution into each
microcentrifuge tube.

e Securely cap each tube.
e Label each aliquot with the compound name, concentration, and date of preparation.

o Immediately transfer the aliquots to -80°C for long-term storage (up to 6 months). For short-
term storage, -20°C can be used (up to 1 month).

Visualizations
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PG106 Tfa Handling and Aliquoting Workflow

Receive PG106 Tfa Powder

'

Store at -20°C or -80°C
(Sealed, away from moisture)

'

Bring to Room Temperature

'

Reconstitute in Appropriate Solvent
(e.g., DMSO-based solution)

'

Vortex/Sonicate to Dissolve

'

Prepare Single-Use Aliquots

'

Store Aliquots at -80°C (6 months)
or -20°C (1 month)

'

Thaw Single Aliquot for Experiment

'

Dilute to Final Concentration in Assay Buffer

Click to download full resolution via product page

Caption: Workflow for proper handling, reconstitution, and aliquoting of PG106 Tfa.
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Simplified MC3 Receptor Signaling
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Caption: Antagonistic action of PG106 Tfa on the MC3 receptor signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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